Cas no 1704619-65-7 (2,2-dimethyl-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide)

• Product Name: 2,2-dimethyl-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide
• CAS No: 1704619-65-7
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 5876851
• PubChem ID: 90596020
• Update Time: 2025-10-18

2,2-dimethyl-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide
• 2,2-dimethyl-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide
• 2,2-dimethyl-N-[(3-pyridin-2-yloxyphenyl)methyl]propanamide
• 1704619-65-7
• AKOS024888541
• F6443-5480
• N-(3-(pyridin-2-yloxy)benzyl)pivalamide

• Inchi： 1S/C17H20N2O2/c1-17(2,3)16(20)19-12-13-7-6-8-14(11-13)21-15-9-4-5-10-18-15/h4-11H,12H2,1-3H3,(H,19,20)
• InChI Key： NFVAVXOCLDUCRN-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NCC1C=CC=C(C=1)OC1C=CC=CN=1

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on 2,2-dimethyl-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide

2,2-Dimethyl-N-{3-(Pyridin-2-yloxy)Phenylmethyl}Propanamide: A Comprehensive Overview

The compound with CAS No. 1704619-65-7, commonly referred to as 2,2-dimethyl-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems. In this article, we will delve into its chemical structure, synthesis methods, physical and chemical properties, and its applications in modern research.

Chemical Structure and Synthesis Methods

The molecular structure of 2,2-dimethyl-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide is characterized by a pyridine ring attached to a phenyl group via an oxygen atom, which is further connected to a propanamide moiety with two methyl groups on the same carbon atom. This arrangement imparts the compound with unique electronic properties and reactivity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and amide bond formations, which are optimized to achieve high yields and purity.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing this compound. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process, reducing reaction times and minimizing by-products.

Physical and Chemical Properties

Understanding the physical and chemical properties of CAS No. 1704619-65-7 is crucial for its application in various industries. The compound exhibits a melting point of approximately 150°C and a boiling point around 380°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for use in organic reactions.

Recent studies have highlighted the compound's ability to form stable complexes with metal ions, which has implications for its use in coordination chemistry and catalysis. Additionally, its thermal stability up to 300°C makes it a candidate for high-temperature applications in materials science.

Applications in Research and Industry

The versatility of 2,2-dimethyl-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide has led to its exploration in several research areas. In the field of pharmacology, this compound has been investigated for its potential as a drug delivery agent due to its ability to form self-assembled structures in aqueous solutions.

In materials science, researchers have utilized this compound as a precursor for synthesizing advanced polymers with tailored mechanical properties. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for developing biodegradable materials.

Moreover, recent breakthroughs have demonstrated the compound's effectiveness as a ligand in homogeneous catalysis, particularly in olefin polymerization reactions. Its role as a stabilizing agent for metal catalysts has opened new avenues for sustainable chemical processes.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of CAS No. 1704619-65-7 is essential for its responsible use. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity when administered orally or dermally. However, further studies are required to assess its long-term effects on human health and the environment.

In terms of environmental impact, the compound is not classified as hazardous under current regulations; however, proper disposal methods should be followed to minimize ecological risks.

Conclusion

CAS No. 1704619-65-7, or 2,2-dimethyl-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide, represents a promising compound with diverse applications across multiple disciplines. Its unique structure and favorable properties make it a valuable tool for researchers and industry professionals alike.

As advancements in synthetic chemistry continue to unfold, we can expect even more innovative uses for this compound in the coming years. Its potential contributions to fields such as drug delivery systems, materials science, and catalysis underscore its importance as a key player in modern chemical research.